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Cat. No.: B6228821

Get Quote

Executive Summary

In modern drug discovery and agrochemical development, halogenated heterocycles serve as
indispensable building blocks for complex molecular architectures. 3-lodo-6-methoxy-2-
methylpyridine (CAS: 1092978-55-6) is a highly functionalized pyridine derivative frequently
utilized in transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura
coupling.

For researchers and formulation scientists, understanding the solubility profile of this compound
is critical. Poor solubility can lead to assay artifacts, incomplete reactions, and inaccurate
biological readouts. This whitepaper provides an in-depth, mechanistically grounded analysis of
the solubility characteristics of 3-iodo-6-methoxy-2-methylpyridine, alongside self-validating
experimental protocols for thermodynamic solubility determination.

Physicochemical & Structural Profiling
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To predict and manipulate the solubility of 3-iodo-6-methoxy-2-methylpyridine, we must first
deconstruct its structural features. The compound's physicochemical behavior is an emergent
property of its three distinct substituents acting on the central pyridine core[1].

Quantitative Properties Overview

Data synthesized from foundational chemical databases[1][2].

Causality / Impact on

Propert Value
S Solubility

Unique identifier for structural
CAS Number 1092978-55-6 o
verification.

High halogen-to-carbon ratio
Molecular Formula C7HB8INO ] ] o
dictates lipophilicity.

_ Moderate size; within Lipinski's
Molecular Weight 249.05 g/mol
Rule of 5 parameters|3].

Lower crystal lattice energy
Physical State Liquid / Low-melting solid generally favors organic

solvation[2].

Drives partitioning into non-
Predicted logP ~2.5-3.0 polar organic phases over

agueous media.

Mechanistic Structural Effects

The solubility of this molecule is governed by the competing electronic and steric effects of its
functional groups:

o C3lodo Group: The heavy, highly polarizable iodine atom drastically increases the molecular
volume and lipophilicity (logP). According to Lipinski's foundational framework, such
increases in lipophilicity inversely correlate with aqueous thermodynamic solubility[3].

o C6 Methoxy Group: While acting as a weak hydrogen bond acceptor (which theoretically
aids aqueous solubility), its electron-donating resonance into the pyridine ring is
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counterbalanced by the inductive electron-withdrawing effect of the iodine.

¢ C2 Methyl Group: This group provides steric hindrance directly adjacent to the pyridine
nitrogen. This steric bulk restricts the solvation shell around the nitrogen lone pair, slightly
reducing its basicity (pKa) and limiting protonation-driven solubility at physiological pH.

Structural Features

Pyridine Core
Weak Base (pKa ~4)
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Fig 1. Mechanistic relationship between structural features and solubility outcomes.

Empirical Solubility Profile

Based on the structural analysis, 3-iodo-6-methoxy-2-methylpyridine exhibits a classic
"greasy heterocycle" profile. It is highly soluble in polar aprotic and non-polar organic solvents,
but poorly soluble in neutral aqueous buffers.
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Predicted Solubility Matrix
Representative

Solvent Class Expected Solubility Rationale
Solvents

High logP and steric
) Very Low (< 0.1 hindrance around the
Polar Protic Water, PBS (pH 7.4) o
mg/mL) basic nitrogen prevent

effective hydration[3].

Protonation of the
pyridine nitrogen
generates a soluble

Acidic Aqueous 0.1 NHCI (pH 1.2) Moderate pyridinium salt,
overcoming the
lipophilicity of the iodo
group.

Strong dipole-dipole
interactions effectively

) DMSO, DMF, Freely Soluble (> 50 solvate the
Polar Aprotic o ] ) )
Acetonitrile mg/mL) functionalized ring
without requiring H-
bond donation.
"Like dissolves like";
the highly polarizable
Dichloromethane iodine atom interacts
Non-Polar Freely Soluble ]
(DCM), Toluene favorably with non-

polar and aromatic

solvents.

Experimental Workflow: Thermodynamic Solubility
Determination

To generate robust, actionable data for biological assays or chemical scale-up, kinetic solubility
(which measures the precipitation rate from a DMSO stock) is insufficient. Thermodynamic
solubility must be determined to understand the true equilibrium state of the solid/liquid
partitioning.
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The following protocol is a self-validating system adapted from OECD Test Guideline 105

(Water Solubility), specifically utilizing the shake-flask method for compounds with expected

solubilities above 10 mg/L.

Shake-Flask Methodology (Step-by-Step)

Preparation of Excess Solute: Add 5-10 mg of 3-iodo-6-methoxy-2-methylpyridine to a 1.5
mL glass HPLC vial. Causality: Glass is required because highly lipophilic halogenated
compounds can adsorb onto the walls of polypropylene tubes, artificially lowering the
measured concentration.

Solvent Addition: Add 1.0 mL of the target solvent (e.g., pH 7.4 phosphate buffer or organic
solvent).

Equilibration (Shaking): Seal the vial and incubate on a thermoshaker at 25°C + 0.5°C at 800
RPM for 24 to 48 hours. Causality: Extended shaking ensures that the thermodynamic
equilibrium between the undissolved solute and the dissolved solute is fully reached, as
mandated by OECD 105.

Phase Separation (Critical Step): Centrifuge the samples at 10,000 x g for 15 minutes.
Causality: Centrifugation is prioritized over syringe filtration. The lipophilic nature of the iodo-
compound makes it highly prone to non-specific binding to standard PTFE or nylon filter
membranes, which would yield false-negative solubility results.

Supernatant Extraction: Carefully extract 500 uL of the clear supernatant without disturbing
the pellet. Dilute immediately in a compatible mobile phase (e.g., 50:50 Water:Acetonitrile) to
prevent precipitation upon temperature changes.

Quantification: Analyze via HPLC-UV (using a standard curve generated from a DMSO
stock) at an absorption wavelength specific to the conjugated pyridine system (typically 254
nm or 280 nm).
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1. Compound Addition
(Excess 3-iodo-6-methoxy-2-methylpyridine)

2. Solvent Addition
(Aqueous Buffers / Organics)

3. Equilibration
(Shake-flask, 24-48h at 25°C)

4. Phase Separation
(Centrifugation at 10,0009)

5. Supernatant Extraction
(Dilution in Mobile Phase)

6. Quantification
(HPLC-UV/MS Analysis)
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Fig 2. Shake-flask thermodynamic solubility workflow adapted from OECD 105.

Application in Cross-Coupling Reactions
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The solubility profile of 3-iodo-6-methoxy-2-methylpyridine directly dictates the design of
synthetic workflows, particularly in Suzuki-Miyaura cross-coupling reactions.

Because the compound is highly soluble in organics but insoluble in water, traditional biphasic
Suzuki conditions (e.g., Toluene/Water with Na2CO3) may suffer from poor mass transfer. The
iodo-pyridine remains trapped in the organic phase, while the inorganic base and potentially
the boronic acid reside in the aqueous phase.

Optimization Strategies:

o Co-Solvent Systems: Utilizing a miscible solvent system such as 1,4-Dioxane/Water or
DMF/Water (typically in a 4:1 or 5:1 ratio) ensures that both the lipophilic 3-iodo-6-methoxy-
2-methylpyridine and the hydrophilic coupling partners remain in a single homogeneous
phase, drastically increasing the reaction rate and catalyst turnover.

e Phase-Transfer Catalysts (PTCs): If a biphasic system is strictly required, the addition of a
PTC like tetrabutylammonium bromide (TBAB) is necessary to shuttle the
hydroxide/carbonate base into the organic layer where the highly soluble iodo-pyridine
resides.

References
1227576-69-3|3-lodo-2-methoxy-6-methylpyridine|BLD Pharm (Contains 1092978-55-6

data). bldpharm.com.

e F1957-0746 - Lifechemicals Shop (Physical state data). lifechemicals.com.

e New Substances Notification - OECD Test Guideline 105. publications.gc.ca.

o Experimental and computational approaches to estimate solubility and permeability in drug
discovery and development settings (Lipinski et al., 1997). scienceopen.com.

o Site-selective Suzuki—Miyaura coupling of heteroaryl halides — understanding the trends for
pharmaceutically important classes. rsc.org.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-lodo-6-Methoxy-2-Methylpyridine: A Comprehensive
Solubility Profile and Methodological Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6228821/docs#3-iodo-6-methoxy-2-methylpyridine-a-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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